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Compound of Interest

Compound Name: Myristic acid-d1

Cat. No.: B1435380

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of myristic acid-d1, a deuterated analog of the saturated fatty acid, myristic acid.
This document details experimental protocols for its use and explores its application in studying
cellular signaling pathways, particularly in the context of protein myristoylation and lipid
metabolism.

Core Chemical and Physical Properties

Myristic acid-d1, with the CAS number 358730-97-9, is a stable isotope-labeled version of
myristic acid where one hydrogen atom has been replaced by a deuterium atom.[1] This
isotopic substitution makes it a valuable tool for tracing the metabolic fate of myristic acid in
various biological systems without altering its fundamental chemical reactivity. While specific
experimental data for the physical properties of myristic acid-d1 are not readily available, the
properties of unlabeled myristic acid and other deuterated analogs can provide close

approximations.

Table 1: Chemical and Physical Properties of Myristic Acid and its Deuterated Analogs

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1435380?utm_src=pdf-interest
https://www.benchchem.com/product/b1435380?utm_src=pdf-body
https://www.benchchem.com/product/b1435380?utm_src=pdf-body
https://www.medchemexpress.com/myristic-acid-d1.html
https://www.benchchem.com/product/b1435380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Myristic Acid L. . . .
Property Myristic Acid-d1 Myristic Acid-d27
(Unlabeled)
Tetradecanoic acid, ) ) Perdeuterated myristic
Synonyms Tetradecanoic-d1 acid )
C14:.0 acid
CAS Number 544-63-8[2][3] 358730-97-9[1] 60658-41-5[4]
Molecular Formula C14H2802[2] C14H27D0O2 C14HD2702[4]
Molecular Weight 228.37 g/mol [2] ~229.38 g/mol 255.5 g/mol [4]
Melting Point 52-54 °C[2] Data not available 52-54 °C
- _ 250 °C at 100 _
Boiling Point Data not available 250 °C at 100 mmHg
mmHg[2]
_ 0.862 g/cm?® at 54 _ ,
Density “C[3] Data not available Data not available
] Soluble in ethanol
Insoluble in water; ) )
. ) Soluble in organic (~15 mg/ml), DMSO
Solubility soluble in ethanol,
solvents. (~12 mg/ml), and
DMSO, and DMF.[2]
DMF.[4]
N Stable for >4 years at
Stability Stable.[2] Stable.
-20°C.[4]
White crystalline solid. ) )
Appearance Solid. Solid.[4]

[2]

Isotopic Purity

Not applicable

Data not available

>99% deuterated
forms (d1-d27).[4]

Experimental Protocols

Myristic acid-d1 is primarily utilized as a tracer in metabolic labeling studies to investigate fatty

acid metabolism and protein modification. Below are generalized protocols that can be adapted

for the use of myristic acid-d1.

Metabolic Labeling of Cultured Cells
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This protocol describes the incorporation of myristic acid-d1 into cellular proteins and lipids.

Materials:

e Myristic acid-d1

e Bovine Serum Albumin (BSA), fatty acid-free

» Cell culture medium appropriate for the cell line

e Cultured cells (e.g., HEK293, HelLa, HepG2)

o Phosphate-buffered saline (PBS)

o Cell lysis buffer (e.g., RIPA buffer)

» Solvents for lipid extraction (e.g., chloroform, methanol)

Procedure:

o Preparation of Myristic Acid-d1 Stock Solution: Dissolve myristic acid-d1 in ethanol to
create a concentrated stock solution.

o Complexing with BSA: To enhance solubility and cellular uptake, complex the myristic acid-
d1 with fatty acid-free BSA. Mix the myristic acid-d1 stock solution with a sterile BSA
solution in culture medium.

o Cell Labeling: Aspirate the growth medium from the cultured cells and replace it with the
medium containing the myristic acid-d1-BSA complex.

¢ Incubation: Incubate the cells for a desired period (e.g., 4-24 hours) to allow for the
metabolic incorporation of the labeled fatty acid.

o Cell Harvesting and Lysis: After incubation, wash the cells with ice-cold PBS and harvest
them. Lyse the cells using an appropriate lysis buffer to extract proteins.

 Lipid Extraction: For lipid analysis, perform a lipid extraction from a separate aliquot of cells
using a standard method like the Bligh-Dyer or Folch extraction.
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Sample Preparation

Labeled Lysate/Extract

:

Add Internal Standard

:

Extract Fatty Acids

:

Derivatize

Analysis

GC-MS Analysis

:

Data Interpretation
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Myristic Acid-d1

A ctivation

Myristoyl-CoA-d1 Target Protein (N-terminal Glycine)

N-Myristoyltransferase (NMT)

Myristoylated Protein-d1

embrane Targeting

Cellular Membrane

de novo synthesis d16-Sphingolipids

Acyl-CoA Synthetase _

Myristic Acid-d1 Myristoyl-CoA-dl | Ceramide Synthase

Ceramides (C14-acyl chain)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Myristic Acid-d1.:
Properties, Protocols, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1435380#myristic-acid-d1-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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